Cas no 73319-13-8 (3-Desacetyl Vecuronium Bromide)

• Product Name: 3-Desacetyl Vecuronium Bromide
• CAS No: 73319-13-8
• MF: C₃₂H₅₅BrN₂O₃
• MW: 595.694709062576
• CID: 826686
• PubChem ID: 11849103
• Update Time: 2025-06-14

3-Desacetyl Vecuronium Bromide Chemical and Physical Properties

Names and Identifiers

• 3-Desacetyl Vecuronium Bromide
• LogP
• 3-DESACETYL VECURONIUM
• 1-[(2β,3α,5α,16β,17β)-17-Acetyloxy-3-hydroxy-2-(1-piperidinyl)androstan-16-yl]-1-methylpiperidinium bromide
• 3-DEACETYLVECURONIUM BROMIDE
• Desacetylvecuronium bromide
• Piperidinium, 1-((2beta,3alpha,5alpha,16beta,17beta)-17-(acetyloxy)-3-hydroxy-2-(1-piperidinyl)androstan-16-yl)-1-methyl-, bromide (1:1)
• 1-(17.BETA.-(ACETYLOXY)-3.ALPHA.-HYDROXY-2.BETA.-(PIPERIDIN-1-YL)-5.ALPHA.-ANDROSTAN-16.BETA.-YL)-1-METHYLPIPERIDINIUM BROMIDE
• 3-Desacetylvecuronium bromide
• Q27272306
• Org 7268
• PIPERIDINIUM, 1-((2.BETA.,3.ALPHA.,5.ALPHA.,16.BETA.,17.BETA.)-17-(ACETYLOXY)-3-HYDROXY-2-(1-PIPERIDINYL)ANDROSTAN-16-YL)-1-METHYL-, BROMIDE (1:1)
• 9B7H0SD1GU
• 3-Hydroxyvecuronium Bromide
• 73319-13-8
• [(2S,3S,5S,8R,9S,10S,13S,14S,16S,17R)-3-hydroxy-10,13-dimethyl-16-(1-methylpiperidin-1-ium-1-yl)-2-piperidin-1-yl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate;bromide
• Org-7268
• UNII-9B7H0SD1GU

• Inchi： 1S/C32H55N2O3.BrH/c1-22(35)37-30-28(34(4)17-9-6-10-18-34)20-26-24-12-11-23-19-29(36)27(33-15-7-5-8-16-33)21-32(23,3)25(24)13-14-31(26,30)2;/h23-30,36H,5-21H2,1-4H3;1H/q+1;/p-1/t23-,24+,25-,26-,27-,28-,29-,30-,31-,32-;/m0./s1
• InChI Key： UPUCOGXSWOPTGS-FMCCZJBLSA-M
• SMILES： [Br-].O(C(C)=O)[C@H]1[C@H](C[C@H]2[C@@H]3CC[C@H]4C[C@@H]([C@H](C[C@]4(C)[C@H]3CC[C@@]21C)N1CCCCC1)O)[N+]1(C)CCCCC1

Computed Properties

• Exact Mass: 594.33961g/mol
• Monoisotopic Mass: 594.33961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 38
• Rotatable Bond Count: 4
• Complexity: 851
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Melting Point: >167°C (dec.)

3-Desacetyl Vecuronium Bromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters

Additional information on 3-Desacetyl Vecuronium Bromide

Comprehensive Overview of 3-Desacetyl Vecuronium Bromide (CAS No. 73319-13-8): Properties, Applications, and Research Insights

3-Desacetyl Vecuronium Bromide (CAS No. 73319-13-8) is a pharmacologically significant intermediate and derivative of the neuromuscular blocking agent Vecuronium Bromide. This compound has garnered attention in pharmaceutical research due to its role in studying drug metabolism, pharmacokinetics, and the development of improved neuromuscular blockers. With a molecular formula of C₃₃H₅₅BrN₂O₄, it shares structural similarities with its parent compound but exhibits distinct biochemical properties that make it valuable for analytical and synthetic applications.

The growing interest in 3-Desacetyl Vecuronium Bromide aligns with current trends in precision medicine and anesthetic drug optimization. Researchers frequently explore its metabolic pathways, receptor binding affinity, and potential as a reference standard in HPLC or LC-MS assays. Recent publications highlight its utility in understanding the structure-activity relationship (SAR) of steroidal neuromuscular blockers, a topic frequently searched in academic databases like PubMed and SciFinder.

From a synthetic chemistry perspective, 73319-13-8 serves as a key intermediate for modifying the Vecuronium Bromide scaffold. Its desacetyl moiety allows researchers to investigate how specific functional groups influence potency and duration of action—a critical consideration for designing next-generation neuromuscular agents with faster recovery profiles. This aligns with the healthcare industry's focus on reducing postoperative complications, a hot topic in clinical anesthesia forums.

Analytical methodologies for 3-Desacetyl Vecuronium Bromide quantification have evolved significantly, with techniques like UHPLC-TOF/MS and quadrupole mass spectrometry enabling precise detection at trace levels. Such advancements address the demand for robust quality control in pharmaceutical manufacturing, particularly for compounds with complex stereochemistry. These technical aspects frequently appear in search queries related to impurity profiling and ICH guidelines compliance.

In preclinical studies, the compound's pharmacokinetic parameters—including distribution volume and elimination half-life—provide comparative data against other aminosteroid derivatives. This information is crucial for researchers investigating interspecies variability, a subject of increasing importance in translational medicine. Notably, discussions about 73319-13-8 often intersect with searches for allometric scaling techniques in drug development.

The stability profile of 3-Desacetyl Vecuronium Bromide under various pH and temperature conditions has been extensively documented, making it a model compound for forced degradation studies. Such data supports pharmaceutical formulators in predicting shelf-life and packaging requirements, addressing common industry concerns about drug product stability. These practical applications explain its recurring mention in regulatory science literature and stability-indicating method validations.

Emerging research explores the potential of 3-Desacetyl Vecuronium Bromide analogs in niche therapeutic areas beyond anesthesia. Preliminary studies suggest modified versions could influence nicotinic acetylcholine receptor subtypes differentially, sparking interest in conditions like myasthenia gravis or muscle spasticity. While still exploratory, this direction responds to growing patient and clinician searches for targeted neuromuscular therapies with fewer systemic effects.

From a commercial standpoint, the compound's availability as a high-purity reference material meets the needs of quality assurance laboratories worldwide. Suppliers frequently highlight its application in method development and system suitability testing, particularly for assays requiring separation of structurally similar steroids. These keywords dominate search patterns among analytical chemists working in GMP environments.

Ongoing debates about residual solvents and genotoxic impurities in pharmaceutical intermediates have increased scrutiny on synthesis routes for 73319-13-8. Green chemistry approaches—such as catalytic hydrogenation instead of bromination—are gaining traction, reflecting broader industry shifts toward sustainable manufacturing. This evolution directly addresses environmental concerns frequently raised in pharma ESG (Environmental, Social, and Governance) discussions.

In conclusion, 3-Desacetyl Vecuronium Bromide (CAS No. 73319-13-8) remains a compound of multifaceted importance in medicinal chemistry and pharmaceutical analysis. Its continued relevance stems from both its intrinsic biochemical properties and its role in addressing contemporary challenges in drug development—from metabolic stability optimization to regulatory compliance. As research tools advance, this compound will likely maintain its status as a reference point for studies aiming to refine neuromuscular blocking agents' efficacy and safety profiles.